N-[3-(2-furoylamino)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Molecular Formula: C20H16N2O5
• Molecular Weight: 364.4 g/mol
• IUPAC Name: N-[3-(furan-2-carbonylamino)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C20H16N2O5/c23-19(13-6-7-16-18(11-13)27-10-9-26-16)21-14-3-1-4-15(12-14)22-20(24)17-5-2-8-25-17/h1-8,11-12H,9-10H2,(H,21,23)(H,22,24)
• InChI Key: QWGFUNDUGLPNFS-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=CC(=CC=C3)NC(=O)C4=CC=CO4

Description

N-[3-(2-furoylamino)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as Furosemide, is a loop diuretic that is commonly used to treat edema associated with congestive heart failure, liver disease, and renal disease. It works by inhibiting the reabsorption of sodium and chloride ions in the ascending loop of Henle in the kidneys, leading to increased urine output and decreased fluid retention.

Mechanism of Action

N-[3-(2-furoylamino)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide works by inhibiting the reabsorption of sodium and chloride ions in the ascending loop of Henle in the kidneys. This leads to increased urine output and decreased fluid retention, which helps to reduce edema and improve cardiovascular function.
Biochemical and Physiological Effects:
N-[3-(2-furoylamino)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to have a number of biochemical and physiological effects. It can cause electrolyte imbalances, including hypokalemia, hypomagnesemia, and hyponatremia. It can also cause metabolic alkalosis, hyperuricemia, and hyperglycemia. Additionally, it can lead to changes in renal function and blood pressure.

Advantages and Limitations for Lab Experiments

N-[3-(2-furoylamino)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has several advantages for lab experiments, including its well-established mechanism of action and its ability to induce diuresis in animal models. However, it also has several limitations, including its potential to cause electrolyte imbalances and its narrow therapeutic window.

Future Directions

There are several potential future directions for research on furosemide. One area of interest is the development of more selective loop diuretics that have fewer side effects and a wider therapeutic window. Another area of interest is the use of furosemide in combination with other drugs to treat hypertension and other cardiovascular diseases. Additionally, there is ongoing research on the use of furosemide in the treatment of acute kidney injury and other renal diseases.

Synthesis Methods

N-[3-(2-furoylamino)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide can be synthesized by reacting 4-chlorobenzoic acid with 2-amino-5-methylphenol to form the corresponding amide, which is then reacted with furan-2-carboxylic acid chloride to form the final product.

Scientific Research Applications

N-[3-(2-furoylamino)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied in the scientific community for its diuretic properties and its potential use in the treatment of various diseases. It has been shown to be effective in the treatment of hypertension, congestive heart failure, and edema associated with liver and renal disease.